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For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the application of the metal-organic
framework (MOF) MIL-125(Ti) and its amine-functionalized derivative, NH2-MIL-125(Ti), in the
selective separation of gases, with a particular focus on CO:z capture. These materials show
significant promise in applications such as natural gas purification and flue gas treatment. This
guide offers detailed experimental protocols, quantitative performance data, and visual
workflows to facilitate research and development in this area.

Introduction to MIL-125(Ti) and NH2-MIL-125(Ti)

MIL-125(Ti) is a titanium-based metal-organic framework known for its high surface area,
tunable pore structure, and excellent thermal and chemical stability. It is composed of titanium
oxo clusters interconnected by terephthalate organic linkers. The introduction of amine
functional groups (-NHz) onto the organic linker to form NH2-MIL-125(Ti) significantly enhances
its affinity for acidic gases like COz2. This is attributed to the Lewis acid-base interactions
between the amine groups and CO2 molecules, making NH2-MIL-125(Ti) a particularly effective
adsorbent for CO:2 capture.
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These MOFs can be utilized for gas separation in two primary forms: as a selective adsorbent
in powder form for pressure swing adsorption processes, or as a filler material in mixed matrix
membranes (MMMSs) to enhance the separation performance of polymeric membranes.

Quantitative Gas Separation Performance

The performance of MIL-125(Ti) and its derivatives in gas separation is evaluated based on
their adsorption capacity, selectivity, and, in the case of MMMs, their permeability.

Adsorption Properties of Pure MOF Powders

The intrinsic ability of MIL-125(Ti) and NH2-MIL-125(Ti) to selectively adsorb CO:z over other
gases like CH4 and Nz is a key indicator of their potential. The data below summarizes the CO2
adsorption capacities.

Adsorption
. Temperature )
Material Gas Pressure (bar) Capacity
(K)

(mmolig)
MIL-125(Ti) CO2 273 1 ~4.0
MIL-125(Ti) CO2 298 1 ~2.8
NH2-MIL-125(Ti) CO2 273 1 ~10.76
NH2-MIL-125(Ti)  CO2 298 1 ~8.9

Note: The data is compiled from various sources and experimental conditions may vary slightly.

Performance of Mixed Matrix Membranes (MMMs)

Incorporating NHz-MIL-125(Ti) into polymer matrices, such as Polysulfone (PSf), can
significantly improve the permeability and selectivity of the resulting MMMs for CO2/CHa
separation.
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Membrane Composition CO2 Permeability (Barrer) CO2/CHa Selectivity
Pristine PSf 6.1 8.7

PSf /5 wt% NH2-MIL-125(Ti) 10.7 11.9

PSf/ 10 wt% NH2-MIL-125(Ti) 14.2 16.2

PSf/ 15 wt% NH2-MIL-125(Ti) 19.17 31.95

_ - (performance decline due to
PSf /20 wt% NH2-MIL-125(Ti) ,
agglomeration)

A notable advantage of these MMMs is their enhanced resistance to CO2z-induced
plasticization. The PSf/NH2z-MIL-125(Ti)-15% membrane maintains stable performance up to a
pressure of 14 bar, a significant improvement over the pristine PSf membrane which shows
plasticization at 4 bar[1][2][3].

Experimental Protocols

This section provides detailed protocols for the synthesis of NH2-MIL-125(Ti) and the
fabrication of PSf/NH2-MIL-125(Ti) mixed matrix membranes.

Protocol for the Synthesis of NH2-MIL-125(Ti)

This protocol describes a solvothermal method for the synthesis of NH2-MIL-125(Ti).

Materials:

Titanium isopropoxide (Ti(O-iPr)a)

2-aminoterephthalic acid (H=BDC-NH3)

N,N-Dimethylformamide (DMF)

Methanol (MeOH)

Procedure:
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In a beaker, dissolve 0.53 g of 2-aminoterephthalic acid in a mixture of 30 mL of DMF and 30
mL of methanol.

Stir the mixture until the ligand is fully dissolved.

In a separate vial, add 1.2 mL of titanium isopropoxide to 10 mL of the DMF/methanol
mixture (1:1 v/v).

Slowly add the titanium precursor solution to the ligand solution under vigorous stirring.
Transfer the resulting mixture to a Teflon-lined stainless-steel autoclave.

Heat the autoclave at 150 °C for 72 hours.

After cooling to room temperature, collect the yellow solid product by centrifugation.
Wash the product with DMF and then with methanol to remove unreacted precursors.

Dry the final product under vacuum at 150 °C overnight.

Protocol for the Fabrication of PSfINH2-MIL-125(Ti)
Mixed Matrix Membranes

This protocol details the solution casting method for preparing MMMs.
Materials:

o Polysulfone (PSf) pellets

o NH2-MIL-125(Ti) powder (synthesized as per Protocol 3.1)

e N,N-Dimethylformamide (DMF)

Procedure:

e Dry the PSf pellets and NH2-MIL-125(Ti) powder in a vacuum oven at 120 °C for 24 hours to
remove any moisture.
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Prepare a 15 wt% solution of PSf in DMF by dissolving the PSf pellets in DMF with
continuous stirring for 24 hours at room temperature.

In a separate vial, disperse the desired amount of NH2-MIL-125(Ti) (e.g., 15 wt% relative to
the polymer weight) in a small amount of DMF and sonicate for 30 minutes to ensure a
uniform dispersion.

Add the NH2-MIL-125(Ti) dispersion to the PSf solution and stir the mixture for at least 2
hours.

Further sonicate the final mixture for 30 minutes to break up any agglomerates.

Allow the solution to degas by letting it stand for a few hours.

Cast the bubble-free solution onto a clean, flat glass plate using a casting knife.

Dry the cast film in a vacuum oven at 80 °C for 24 hours to slowly evaporate the solvent.

Peel the resulting membrane from the glass plate for characterization and gas permeation
testing.

Protocol for Gas Permeation Measurements

This protocol outlines the constant-volume, variable-pressure method for testing the gas

separation performance of the fabricated membranes.

Apparatus:

Gas permeation cell

Pressure transducers

Vacuum pump

Mass flow controllers

Gas cylinders (COz, CHa)

Procedure:
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* Mount the membrane in the gas permeation cell, ensuring a good seal.
o Evacuate the entire system, including the feed and permeate sides, using the vacuum pump.

« Introduce the feed gas (e.g., pure CO2) to the upstream side of the membrane at a specific
pressure (e.g., 2 bar).

o Monitor the pressure increase on the permeate side over time using a pressure transducer.

e The permeability (P) can be calculated using the following equation: P=(V*L)/(A*R*T*
(pz - p1)) * (dp/dt) where V is the permeate volume, L is the membrane thickness, A is the
effective membrane area, R is the ideal gas constant, T is the absolute temperature, (p2 - p1)
is the pressure difference across the membrane, and (dp/dt) is the rate of pressure increase
on the permeate side.

» Repeat the measurement for the other gas (e.g., CHa).

e The ideal selectivity (a) for CO2 over CHa is calculated as the ratio of their permeabilities: a =
P(COz2) / P(CHa)

Visualizing the Workflow

The following diagrams illustrate the key experimental processes.
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Caption: Workflow for the synthesis of NH2-MIL-125(Ti).
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Caption: Workflow for the fabrication of mixed matrix membranes.
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Caption: Workflow for gas permeation measurements.

Conclusion

© 2026 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b15869458/docs?utm_src=pdf-body-img#application-of-mil-125-ti-in-selective-gas-separation-application-notes-and-protocols
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15869458?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

MIL-125(Ti) and particularly its amine-functionalized form, NH2-MIL-125(Ti), are highly
promising materials for selective gas separation applications. When incorporated into mixed
matrix membranes, they can lead to significant enhancements in both CO2 permeability and
CO2/CHa selectivity, along with improved resistance to plasticization. The protocols and data
presented in this document provide a solid foundation for researchers and scientists to explore
and develop advanced materials and technologies for efficient gas separations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b15869458/docs?utm_src=pdf-body#application-of-mil-125-ti-in-selective-gas-separation-application-notes-and-protocols
https://www.benchchem.com/product/b15869458/docs?utm_src=pdf-body#application-of-mil-125-ti-in-selective-gas-separation-application-notes-and-protocols
https://www.benchchem.com/product/b15869458?utm_src=pdf-custom-synthesis#bc-rfq
https://www.mdpi.com/1996-1073/17/14/3509
https://www.researchgate.net/figure/a-CO2adsorption-isotherm-at-273K-and-1bar-onto-MIL-125Ti-curve-a-and-NH2-MIL-125_fig9_393065074
https://www.researchgate.net/publication/281605319_Effects_of_amino_functionality_on_uptake_of_CO2_CH4_and_selectivity_of_CO2CH4_on_titanium_based_MOFs
https://www.benchchem.com/product/b15869458/docs#application-of-mil-125-ti-in-selective-gas-separation-application-notes-and-protocols
https://www.benchchem.com/product/b15869458/docs#application-of-mil-125-ti-in-selective-gas-separation-application-notes-and-protocols
https://www.benchchem.com/product/b15869458/docs#application-of-mil-125-ti-in-selective-gas-separation-application-notes-and-protocols
https://www.benchchem.com/product/b15869458/docs#application-of-mil-125-ti-in-selective-gas-separation-application-notes-and-protocols
https://www.benchchem.com/product/b15869458?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15869458?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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